N-cyclohexyl-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H20FN5OS/c20-14-6-4-5-13(11-14)19-23-22-16-9-10-18(24-25(16)19)27-12-17(26)21-15-7-2-1-3-8-15/h4-6,9-11,15H,1-3,7-8,12H2,(H,21,26)
• InChI Key: CCWANXBVEWIBMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2
• Molecular Formula: C19H20FN5OS
• Molecular Weight: 385.5 g/mol

Description

“N-cyclohexyl-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide” is a compound that belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring substituted by a phenyl group. The compound also contains a cyclohexyl group and a fluorophenyl group.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C18H18F3N5 and an average mass of 361.364 Da. It has a density of 1.4±0.1 g/cm3, a molar refractivity of 91.6±0.5 cm3, and a molar volume of 251.9±7.0 cm3. The compound also has a polar surface area of 55 Å2 and a polarizability of 36.3±0.5 10-24 cm3.

Scientific Research Applications

Antidepressant and Antipsychotic Applications

. The mechanism of action for these applications is not yet fully understood, but it’s an active area of research.

Antihistamine Applications

. Antihistamines are drugs that can relieve allergy symptoms, and if this compound shows positive results in further testing, it could be used in the treatment of allergies.

Anti-fungal Applications

. Fungal infections are a common problem and finding new effective treatments is an important area of research.

Anticancer Applications

. It’s important to note that while the initial results are promising, more research is needed to confirm its effectiveness and safety.

Antioxidant Applications

. Antioxidants help protect the body’s cells from damage, and this compound could potentially be used to help improve health and prevent disease.

Anti-inflammatory Applications

. Inflammation is a common response to injury or illness, and an effective anti-inflammatory could help alleviate symptoms in a variety of conditions.

Antimicrobial and Analgesic Applications

. These could be particularly useful in the treatment of infections and pain management.

Enzyme Inhibition Applications

. Enzyme inhibitors are used in the treatment of a variety of conditions, including certain types of cancer and neurological disorders.

Mechanism of Action

Target of Action

The primary target of this compound is the Serine/threonine-protein kinase pim-1 . This enzyme plays a crucial role in cell survival and proliferation, particularly in cancer cells.

Mode of Action

This modulation can lead to changes in the phosphorylation status of downstream proteins, affecting various cellular processes .

Biochemical Pathways

The modulation of these pathways can have significant downstream effects, potentially leading to the inhibition of cancer cell growth .

Pharmacokinetics

These properties play a crucial role in determining the compound’s bioavailability, efficacy, and safety profile .

Result of Action

The molecular and cellular effects of this compound’s action are likely to be diverse, given its potential impact on various biochemical pathways. One expected outcome is the inhibition of cancer cell growth, due to its interaction with the serine/threonine-protein kinase pim-1 .